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Compound of Interest

Compound Name: Cadmium-113

Cat. No.: B1200676

This guide provides essential safety protocols, personal protective equipment (PPE)
requirements, and operational procedures for the handling and disposal of Cadmium-113
(113Cd). It is intended for researchers, scientists, and drug development professionals working
with this substance. Cadmium-113 presents a dual threat: the chemical toxicity of cadmium
and the radiological hazard of a beta-emitting isotope.

Hazard Assessment of Cadmium-113

Cadmium-113 is a naturally occurring radioactive isotope of cadmium, also produced by
fission.[1][2] It poses significant health risks due to both its chemical properties and its
radioactive decay.[3] Inhalation is a primary route of exposure that can be fatal, and prolonged
contact may lead to severe organ damage, cancer, and genetic defects.[4][5][6]

Table 1: Properties and Hazards of Cadmium-113
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Property

Description

Source(s)

Chemical Hazards

Fatal if inhaled; Suspected of
causing genetic defects; May
cause cancer; Suspected of
damaging fertility or the unborn
child; Causes damage to
organs (kidneys, lungs, bones)
through prolonged or repeated

exposure.[4][6]

[416]1[7]

Physical Form

Silvery-white, soft, malleable,
and ductile metal.[1] Often
handled as a solid powder in

laboratory settings.[4]

[1]14]

Radioactive Properties

Emits beta (B) particles.[1][3]

[1]3]

Half-life

8.04 x 10> years.[1][8]

[1](8]

Primary Decay Product

Indium-113 (*23In), which is
stable.[1]

[1]

External Hazard

Low. The beta particles emitted
by 113Cd have low energy and

cannot penetrate the skin.[3]

[3]1°]

Internal Hazard

High. If inhaled, ingested, or
absorbed through wounds, it
can cause significant internal
radiation exposure and

chemical toxicity.[3][10]

[3110]

Personal Protective Equipment (PPE) for Handling

Cadmium-113

A comprehensive PPE strategy is critical to mitigate both chemical and radiological risks. The

primary goal is to prevent internal contamination and minimize external exposure.[9][10]

Employers are required to provide necessary PPE at no cost to employees.[11][12]
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Table 2: Required Personal Protective Equipment for Cadmium-113
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Specifications and

PPE Category Item . Source(s)
Rationale
Worn closed with
sleeves rolled down.

Body Protection Full-Length Lab Coat Provides a barrier [13][14]
against surface
contamination.[13]

Recommended for

procedures with a

higher risk of spills or

Disposable Coveralls aerosol generation to [51[11][12]

prevent contamination

of personal clothing.

[5][11][12]
Two pairs of nitrile or
latex gloves should be
worn. The outer pair is
removed immediately
after handling the

Hand Protection Double Gloves material, and the inner  [13][15]
pair is removed before
leaving the work area.

This minimizes the
spread of
contamination.[13][15]
Protects eyes from
splashes of
_ Safety _ o
Eye/Face Protection contaminated liquids [4][16]

Glasses/Goggles

or airborne patrticles.
[4][16]
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Face Shield

Use in conjunction
with safety goggles
when there is a
significant risk of
splashing.[11][12]

[11][12]

Respiratory Protection

N95/P100 Respirator

An approved air-
purifying respirator is

required when

handling 113Cd powder

or when aerosols may
be generated to
prevent inhalation,
which is a primary
exposure route.[4][5]
[12][16] A written
respiratory protection
program must be in

place.[12]

[4105][12][16]

Foot Protection

Closed-Toed Shoes

Required for all
laboratory work to

protect feet from

[13]

spills.[13]
Used when entering a
) designated radioactive
Disposable Shoe
work area to prevent [11][17]
Covers
the spread of
contamination.[11][17]
Monitors whole-body
Dosimetry Personal Dosimeter radiation exposure in [9]
real-time.[9]
Ring Badge Worn under the inner [13]
glove to monitor
radiation dose to the
hands, which are
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likely to receive the

highest exposure.[13]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict, step-by-step protocol is essential for ensuring safety.
1. Preparation and Pre-Work Survey

» Designate Work Area: All work with *3Cd must be conducted in a designated area, clearly
marked with "Caution - Radioactive Materials" signs.[18]

» Ventilation: Handle solid (powder) 113Cd and volatile solutions within a certified fume hood or
glove box to prevent inhalation.[5][6][14]

» Surface Protection: Cover the work surface with absorbent, plastic-backed paper to contain
any potential spills.[14][15]

o Assemble Materials: Gather all necessary equipment, reagents, and waste containers before
introducing the radioactive material.

» Don PPE: Put on all required PPE in the correct sequence (see diagram below).
2. Handling Cadmium-113

e Minimize Exposure Time: Plan your work efficiently to reduce the time spent handling
radioactive materials.[19]

o Maximize Distance: Use tongs or other remote handling tools whenever possible to increase
the distance between you and the source.

o Use Shielding: While the beta particles from 113Cd are low energy, acrylic or plastic shielding
(e.g., benchtop shields) can be used as an extra precaution, especially for larger quantities.
[9] Avoid lead shielding for pure beta emitters as it can produce secondary Bremsstrahlung
X-rays.[20]
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Prevent Contamination: Never pipette by mouth.[14] Use tubes with locking or screw caps to
prevent leaks, especially in centrifuges.[13] Transport radioactive materials in sealed,
secondary containers.[14]

. Post-Work Procedures

Clean Up: Decontaminate all equipment and the work area after use.

Waste Disposal: Segregate and dispose of all radioactive waste according to the disposal
plan outlined below.

Survey for Contamination: Use a Geiger counter or perform wipe tests to survey your hands,
clothing, and the work area for any residual contamination before leaving the designated
area.[13][15]

Doff PPE: Remove PPE in the reverse order of donning, taking care to avoid cross-
contamination. The outer gloves should be removed first.[10]

Hand Washing: Wash hands thoroughly after removing all PPE and before leaving the
laboratory.[14]
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Caption: Standard workflow for handling Cadmium-113 in a laboratory setting.
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Logical Workflow: PPE Selection

The selection of appropriate PPE depends on the specific task and the physical form of the
Cadmium-113 being handled. This decision tree provides guidance for selecting the necessary

Start: Task Involving 113Cd

level of protection.

Is the 113Cd in solid (powder) form
or are aerosols possible?

Mandatory:
N95/P100 Respirator
+ Fume Hood/Glove Box

Respirator not required,
but work in well-ventilated area.

Is there a risk of splashing?

Wear Face Shield Safety Glasses/Goggles
+ Safety Goggles Sufficient

Standard PPE Required for All Tasks:
- Double Gloves
- Lab Coat
- Dosimetry (Body/Ring)
- Shoe Covers

Proceed with Task
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Caption: Decision-making workflow for selecting appropriate PPE for 113Cd handling.

Disposal Plan for Cadmium-113 Waste

Cadmium-113 waste is classified as "mixed waste" because it is both a hazardous chemical
waste (due to cadmium's toxicity) and a radioactive waste.[21] Disposal must comply with all
local and national environmental regulations.[4]

Procedural Steps for Waste Management:

o Licensed Disposal Service: All 113Cd waste must be disposed of through a licensed
professional waste disposal service that is certified to handle mixed waste.[4]

o Waste Segregation:

o Solid Waste: Includes contaminated gloves, absorbent paper, plasticware, etc. Place these
items in a designated, clearly labeled radioactive waste container with a plastic liner.[14]
[22]

o Liquid Waste: Collect in a shatter-resistant, sealed container (plastic is recommended).[14]
Do not mix with other radioactive or chemical waste streams unless permitted by your
institution's safety office.

o Sharps Waste: Needles, razor blades, and contaminated glass must be placed in a
designated radioactive sharps container.[22]

» Labeling: All waste containers must be clearly labeled with the "Caution - Radioactive
Materials" symbol, the isotope (Cadmium-113), the activity level, the date, and the chemical
contents.[14]

» Storage: Store waste containers in a secure, designated area away from general laboratory
traffic. Use shielding for waste containers if they produce significant external radiation levels.
[13]

o Documentation: Maintain a detailed log of all radioactive waste generated, including the
isotope, activity, date, and final disposal information.

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b1200676?utm_src=pdf-body-img
https://www.benchchem.com/product/b1200676?utm_src=pdf-body
https://www.benchchem.com/product/b1200676?utm_src=pdf-body
https://www.osti.gov/servlets/purl/555310
https://www.buyisotope.com/sds/cadmium-113-metal-safety-data-sheet-cadmium-113-sds-cadmium-113-isotope-cadmium-113-enriched-cadmium-113.pdf
https://www.buyisotope.com/sds/cadmium-113-metal-safety-data-sheet-cadmium-113-sds-cadmium-113-isotope-cadmium-113-enriched-cadmium-113.pdf
https://www.uml.edu/radiation-safety/using-rad-materials/working-with-rad-materials/radiation-lab-rules/
https://ehs.umich.edu/wp-content/uploads/2016/08/HW-R-Proper-LLRW-Segregation.pdf
https://www.uml.edu/radiation-safety/using-rad-materials/working-with-rad-materials/radiation-lab-rules/
https://ehs.umich.edu/wp-content/uploads/2016/08/HW-R-Proper-LLRW-Segregation.pdf
https://www.benchchem.com/product/b1200676?utm_src=pdf-body
https://www.uml.edu/radiation-safety/using-rad-materials/working-with-rad-materials/radiation-lab-rules/
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Emergency Procedures: Spills and Personnel
Contamination

Minor Spill (Contained on absorbent paper):

Notify: Inform others in the immediate area.

Isolate: Place the contaminated absorbent paper in a radioactive waste bag using tongs.

Survey: Monitor the area, your hands, and clothing for contamination.

Decontaminate: Clean the affected area with an appropriate cleaning agent.

Report: Report the incident to the Radiation Safety Officer (RSO).

Major Spill (Liquid spill outside of containment):

Alert: Alert people to evacuate the immediate area.

Isolate: Cordon off the area to prevent entry.

Contain: If safe to do so, cover the spill with absorbent material to prevent its spread.

Contact RSO: Immediately contact your institution's Radiation Safety Officer for assistance.
Do not attempt to clean up a major spill without expert guidance.

Personnel Contamination:

o Skin: Immediately wash the affected area with lukewarm water and mild soap. Do not scrub
harshly, as this can abrade the skin and increase absorption.

o Clothing: Remove contaminated clothing immediately, turning items inward to contain the
contamination.

o Eyes: If eye contact occurs, rinse cautiously with water for several minutes.[4]

o Seek Medical Attention: In all cases of personal contamination or if ingestion or inhalation is
suspected, seek immediate medical attention and notify your RSO.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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